Cas no 39115-94-1 (3-Iodobenzohydrazide)

• Product Name: 3-Iodobenzohydrazide
• CAS No: 39115-94-1
• MF: C₇H₇IN₂O
• MW: 262.047753572464
• MDL: MFCD00270106
• CID: 297319
• PubChem ID: 615774
• Update Time: 2025-05-19

3-Iodobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-iodo-,hydrazide
• 3-IODOBENZHYDRAZIDE
• 3-iodobenzohydrazide
• 3-Iodo-benzoic acid hydrazide
• SSWUMULSRFHKKU-UHFFFAOYSA-N
• 3-iodobenzenecarbohydrazide
• 3-iodanylbenzohydrazide
• 3-Iodobenzohydrazide #
• ARONIS016723
• 2340AE
• SBB102485
• STK083342
• ST45031078
• A824408
• AKOS000484016
• SB85920
• EN300-1262919
• DTXSID00346854
• CS-0062065
• AS-57109
• MFCD00270106
• SR-01000416449
• SY078956
• W17411
• SCHEMBL2293623
• AE-641/02329020
• 39115-94-1
• F0311-0432
• SR-01000416449-1
• FT-0676454
• benzoylhydrazine, M-iodo
• DA-06227
• 3-Iodobenzohydrazide

• MDL： MFCD00270106
• Inchi： 1S/C7H7IN2O/c8-6-3-1-2-5(4-6)7(11)10-9/h1-4H,9H2,(H,10,11)
• InChI Key： SSWUMULSRFHKKU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(NN)=O)=C1

Computed Properties

• Exact Mass: 261.96000
• Monoisotopic Mass: 261.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.884
• Melting Point: 151-153°C
• Boiling Point: 395.4°Cat760mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.665
• PSA: 55.12000
• LogP: 1.98590

3-Iodobenzohydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Iodobenzohydrazide

Comprehensive Overview of 3-Iodobenzohydrazide (CAS No. 39115-94-1): Properties, Applications, and Industry Insights

3-Iodobenzohydrazide (CAS No. 39115-94-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical research, agrochemical development, and material science. This iodinated derivative of benzohydrazide has garnered significant attention due to its unique structural properties, which make it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₇H₇IN₂O, and its distinct iodine substitution at the 3-position of the benzene ring contribute to its reactivity and utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or aryl halide transformations.

In recent years, the demand for iodo-substituted aromatic compounds like 3-Iodobenzohydrazide has surged, driven by their role in designing targeted drug candidates and bioactive molecules. Researchers often query "how to synthesize 3-Iodobenzohydrazide" or "applications of iodobenzohydrazide derivatives," reflecting the compound's relevance in modern organic synthesis. Its ability to serve as a precursor for heterocyclic scaffolds—such as indoles and quinolines—aligns with the growing interest in fragment-based drug discovery, a trending topic in medicinal chemistry.

The physicochemical properties of 3-Iodobenzohydrazide further enhance its appeal. With a molecular weight of 262.05 g/mol and a melting point typically ranging between 160–165°C, this crystalline solid exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. These characteristics are critical for laboratory handling and reaction optimization, addressing common user queries such as "solubility of 3-Iodobenzohydrazide" or "storage conditions for iodinated hydrazides."

From an industrial perspective, 3-Iodobenzohydrazide plays a pivotal role in the development of advanced materials, including liquid crystals and photoactive polymers. Its iodine atom facilitates heavy-atom effects, a property exploited in designing materials for optoelectronic devices—a hot topic in materials science forums. Additionally, the compound's compatibility with microwave-assisted synthesis (a frequently searched technique) underscores its adaptability to green chemistry principles, reducing reaction times and energy consumption.

Quality control and analytical characterization of 3-Iodobenzohydrazide are equally critical. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are standard methods to verify purity, a concern often raised in queries like "HPLC analysis of iodobenzohydrazide." Suppliers typically provide ≥98% purity grades to meet the stringent requirements of research institutions and pharmaceutical companies, ensuring reproducibility in downstream applications.

In summary, 3-Iodobenzohydrazide (CAS No. 39115-94-1) stands at the intersection of innovation and practicality, addressing key challenges in synthetic chemistry and materials engineering. Its multifaceted applications—from drug discovery to functional materials—coupled with its well-documented synthetic protocols, make it a staple in the toolkit of modern researchers. As interest in halogenated building blocks continues to rise, this compound remains a focal point for scientific advancement and industrial innovation.